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Compound of Interest

Compound Name: IACS-52825

Cat. No.: B15138309

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation and use of IACS-52825,
a potent and selective inhibitor of Dual Leucine Zipper Kinase (DLK), for in vitro cell culture
experiments. The information is intended to guide researchers in accurately preparing the
compound and understanding its mechanism of action.

Introduction

IACS-52825 is a small molecule inhibitor targeting Dual Leucine Zipper Kinase (DLK), also
known as MAP3K12. DLK is a key upstream regulator of the c-Jun N-terminal kinase (JNK)
signaling pathway, which is implicated in neuronal injury and degeneration.[1][2][3] By inhibiting
DLK, IACS-52825 can be a valuable tool for studying the roles of this pathway in various
cellular processes, including apoptosis and neurodegeneration.

Chemical Properties and Storage

A clear understanding of the chemical properties of IACS-52825 is essential for its proper
handling and use in experiments.
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Property Value Reference
Molecular Formula C16H13F7N40O2 [4]
Molecular Weight 426.29 g/mol [4]

ICso0 107 nM (for DLK) [4]
Appearance Crystalline solid N/A

Dry, dark at O - 4°C for short
_ term (days to weeks) or -20°C
Storage (Solid) [4]
for long term (months to

years).

0 - 4°C for short term (days to
Stock Solution Storage weeks), or -20°C for long term [4]

(months).

Signaling Pathway of IACS-52825

IACS-52825 acts as an inhibitor of DLK, which is situated upstream in the MAPK/JNK signaling
cascade. The diagram below illustrates the canonical pathway and the point of inhibition by
IACS-52825.
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Working Solutions

Final Concentration 1
Add to cells 3| 9. 1xM

Serial Dilution

ediate Dilutio 1:10 dilution ermediate Dilutio Add to cells | Finazl Con;ggtra;’;li;)n 2
e.g., 100 edia e.g., 10 edia e.g., n
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in DMSO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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